2-({4-[(Diethylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid
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Overview
Description
This compound, also known by its CAS Number 940467-01-6, is a chemical with the molecular formula C19H26N2O4 . It has a molecular weight of 346.43 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C19H26N2O4/c1-3-21(4-2)18(23)13-9-11-14(12-10-13)20-17(22)15-7-5-6-8-16(15)19(24)25/h9-12,15-16H,3-8H2,1-2H3,(H,20,22)(H,24,25) . This indicates the presence of diethylamino, carbonyl, anilino, and cyclohexanecarboxylic acid groups in the molecule.Scientific Research Applications
Organic Synthesis and Catalysis
The chemical structure related to 2-({4-[(Diethylamino)carbonyl]anilino}carbonyl)-cyclohexanecarboxylic acid offers a versatile platform for the development of novel organic synthesis methodologies. For instance, compounds with anilino carbonyl groups play a crucial role in the chemical fixation of CO2 with aniline derivatives, leading to the synthesis of functionalized azole compounds. Such processes are valuable for creating environmentally friendly synthetic routes, utilizing CO2 as a renewable resource (Vessally et al., 2017).
Biotechnological Applications
Compounds with similar functionalities have been investigated for their potential in biotechnological applications. For example, the study of 1-aminocyclopropane-1-carboxylic acid (ACC) in plants reveals its significant role beyond being a precursor for ethylene, indicating that derivatives of cyclohexanecarboxylic acid could have broader biological implications (Van de Poel & Van Der Straeten, 2014).
Material Science and Catalysis
In material science, derivatives of cyclohexanecarboxylic acid are key for the development of novel materials and catalysts. For instance, carbon-based solid acids derived from biomass, including those with carboxylic acid functionalities, demonstrate significant potential in catalysis and environmental applications, underscoring the versatility of carboxylic acid derivatives in material science (Mahajan & Gupta, 2019).
Environmental Chemistry
The structural elements present in this compound are instrumental in developing green chemistry solutions. Research on carbon-based solid acids and their applications in catalysis and environmental remediation exemplifies the commitment to finding sustainable and eco-friendly chemical processes (Mahajan & Gupta, 2019).
Safety and Hazards
properties
IUPAC Name |
2-[[4-(diethylcarbamoyl)phenyl]carbamoyl]cyclohexane-1-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N2O4/c1-3-21(4-2)18(23)13-9-11-14(12-10-13)20-17(22)15-7-5-6-8-16(15)19(24)25/h9-12,15-16H,3-8H2,1-2H3,(H,20,22)(H,24,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDFDHFMNSUOURS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)C2CCCCC2C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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